(S)-1-Boc-4-(aminocarboxymethyl)piperidine

• IUPAC Name: (2S)-2-amino-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]acetic acid
• InChI: InChI=1S/C12H22N2O4/c1-12(2,3)18-11(17)14-6-4-8(5-7-14)9(13)10(15)16/h8-9H,4-7,13H2,1-3H3,(H,15,16)/t9-/m0/s1
• InChI Key: UPEUKKCILASJSH-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(C(=O)O)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC(CC1)[C@@H](C(=O)O)N
• Molecular Formula: C12H22N2O4
• DSSTOX Substance ID: DTXSID60654366
• Molecular Weight: 258.31 g/mol
• CAS RN: 368866-11-9

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives are synthesized using various intra- and intermolecular reactions. In piperidine formation by intramolecular cyclization, the substrate contains a nitrogen source (usually an amino group) and one or more active sites directly involved in cyclization. It is noteworthy that, with the direct participation of the nitrogen atom in cyclization, a new C-N bond is formed.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

Piperidine has received attention in pharmaceutical synthesis and biochemical degradation because of its conformational activity. The conformational structures of piperidine in the neutral (S0) and cationic (D0) ground states have been explored.

Scientific Research Applications

Targeted Protein Degradation

This compound is utilized as a rigid linker in the development of PROTACs (Proteolysis Targeting Chimeras), which are designed to target specific proteins for degradation. .

Chemical Conjugates

The structural properties of “(S)-1-Boc-4-(aminocarboxymethyl)piperidine” make it suitable for creating chemical conjugates . .

Optimization of Drug-like Properties

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Cell Culture

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Safety and Hazards

Piperidine is classified as a highly flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage. It is also harmful to aquatic life.

Future Directions

Piperidines are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Piperidine derivatives have been found to exhibit remarkable properties like antioxidant, anti-apoptotic, anti-inflammatory, and bioavailability enhancing abilities . These properties make them suitable for use in various pathological conditions of the central nervous system, cardiovascular system, gastrointestinal tract dysfunctions, bone, and various other physiological activities like anti-asthmatic, anti-tumor, immunomodulatory, cytoprotective, and hepatoprotective .

The basic properties which are responsible for most of the mechanistic approach of piperine in various diseases are its antioxidant, anti-inflammatory, anti-apoptotic, and bioavailability enhancing abilities . These provide the initial framework in managing and alleviating severe disease conditions .